Cas no 56405-61-9 (Pyridinium,2-methyl-1-(3-sulfopropyl)-, inner salt)

• Product Name: Pyridinium,2-methyl-1-(3-sulfopropyl)-, inner salt
• CAS No: 56405-61-9
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 383337
• PubChem ID: 91841
• Update Time: 2025-04-19

Pyridinium,2-methyl-1-(3-sulfopropyl)-, inner salt Chemical and Physical Properties

Names and Identifiers

• Pyridinium,2-methyl-1-(3-sulfopropyl)-, inner salt
• 2-methyl-1-(3-sulphonatopropyl)pyridinium
• 3-(2-methylpyridin-1-ium-1-yl)propane-1-sulfonate
• 3-(2-methylpyridinium-1-yl)propane-1-sulfonate
• AC1L3MWP
• AC1Q22OS
• AG-F-98078
• AR-1E6379
• CTK5A5088
• EINECS 260-158-3
• NSC158034
• NSC-158034
• 56405-61-9
• NS00053781
• DTXSID50204975
• AKOS024335057
• Z57969234
• NSC 158034
• SCHEMBL21523383

• Inchi： 1S/C9H13NO3S/c1-9-5-2-3-6-10(9)7-4-8-14(11,12)13/h2-3,5-6H,4,7-8H2,1H3
• InChI Key： MTCXCYYDFLRQJM-UHFFFAOYSA-N
• SMILES： S(CCC[N+]1C=CC=CC=1C)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 215.06169
• Monoisotopic Mass: 215.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 69.5Ų

Experimental Properties

• PSA: 61.08
• LogP: 1.29860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines